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Compound of Interest

Compound Name: Dihydroevocarpine

Cat. No.: B119218

Application Notes: Dihydroevocarpine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a summary of the known chemical properties, biological
activities, and safety information for Dihydroevocarpine. While a detailed laboratory synthesis
protocol is not publicly available in the reviewed literature, this document offers valuable
information for research and drug development purposes.

Chemical and Physical Properties

Dihydroevocarpine is a natural monomer that can be extracted from the Chinese medicinal
herb Evodia rutaecarpa.[1] Its key chemical and physical properties are summarized below.[2]
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Property Value

Molecular Formula C23H3sNO[2]

Molecular Weight 341.53 g/mol [3][4]

CAS Number 15266-35-0[2][3]

Appearance Solid[5]

IUPAC Name 1-methyl-2-tridecylquinolin-4-one[2]

Store at -20°C as a powder or -80°C in solvent.

[5]

Storage Conditions

Biological Activity and Mechanism of Action

Dihydroevocarpine has demonstrated significant biological activity, particularly in the context
of cancer research. Studies have shown that it induces cytotoxicity, apoptosis, and GO/G1 cell
cycle arrest in acute myeloid leukemia (AML) cells.[1] Furthermore, it has been shown to inhibit
tumor growth in an AML xenograft model.[1]

The primary mechanism of action for Dihydroevocarpine's anti-AML activity is the suppression
of the mTOR pathway by inhibiting both mTORC1 and mTORC2 activity.[1][4] This is
particularly relevant as the mTOR pathway is crucial for mediating the interactions between
AML cells and the bone marrow microenvironment, which can promote survival, growth, and
chemoresistance.[1] By targeting this pathway, Dihydroevocarpine may help overcome the
protective effects of the bone marrow microenvironment on AML cells.[1]

Beyond its anti-cancer properties, Dihydroevocarpine is also studied for its potential as an
anti-inflammatory and antimicrobial agent.[6]

Signaling Pathway

The following diagram illustrates the inhibitory effect of Dihydroevocarpine on the mTOR
signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Targeting of mMTORC1/2 by dihydroevocarpine induces cytotoxicity in acute myeloid
leukemia - PubMed [pubmed.ncbi.nim.nih.gov]

e 2. Dihydroevocarpine | C23H35NO | CID 5322031 - PubChem [pubchem.ncbi.nim.nih.gov]
» 3. Dihydroevocarpine Datasheet DC Chemicals [dcchemicals.com]

e 4. Dihydroevocarpine|CAS 15266-35-0|DC Chemicals [dcchemicals.com]

e 5. Dihydroevocarpine|15266-35-0|MSDS [dcchemicals.com]

» 6. Dihydroevocarpine [myskinrecipes.com]

« To cite this document: BenchChem. [protocol for synthesizing Dihydroevocarpine in the lab].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b119218#protocol-for-synthesizing-dihydroevocarpine-
in-the-lab]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b119218?utm_src=pdf-body-img
https://www.benchchem.com/product/b119218?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/30548613/
https://pubmed.ncbi.nlm.nih.gov/30548613/
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methyl-2-tridecylquinolin-4-one
https://dcchemicals.com/product_show-dihydroevocarpine.html?datasheet=datasheet
https://dcchemicals.com/product_show-dihydroevocarpine.html
https://dcchemicals.com/msds/MSDS_DC47559.html
https://www.myskinrecipes.com/shop/en/anti-inflammatory-natural-products/175401-dihydroevocarpine.html
https://www.benchchem.com/product/b119218#protocol-for-synthesizing-dihydroevocarpine-in-the-lab
https://www.benchchem.com/product/b119218#protocol-for-synthesizing-dihydroevocarpine-in-the-lab
https://www.benchchem.com/product/b119218#protocol-for-synthesizing-dihydroevocarpine-in-the-lab
https://www.benchchem.com/product/b119218#protocol-for-synthesizing-dihydroevocarpine-in-the-lab
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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